2-Fluoro-4-(4-methoxy-2-trifluoromethyl-phenylamino)-benzonitrile

• Molecular Formula: C15H10F4N2O
• Molecular Weight: 310.25 g/mol
• IUPAC Name: 2-fluoro-4-[4-methoxy-2-(trifluoromethyl)anilino]benzonitrile
• InChI: InChI=1S/C15H10F4N2O/c1-22-11-4-5-14(12(7-11)15(17,18)19)21-10-3-2-9(8-20)13(16)6-10/h2-7,21H,1H3
• InChI Key: FMWKDXOBOLUHNQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC2=CC(=C(C=C2)C#N)F)C(F)(F)F

Description

2-Fluoro-4-(4-methoxy-2-trifluoromethyl-phenylamino)-benzonitrile is a useful research compound. Its molecular formula is C15H10F4N2O and its molecular weight is 310.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Amino-5-methoxy-benzotrifluoride (10.46 mmol), K3PO4 (15.7 mmol), Xphos (1.05 mmol) and Pd4(dba)3 (0.314 mmol) were added under nitrogen to a solution of 4-bromo-2-fluoro-benzonitrile (10.46 mmol) in 50 mL toluene and the mixture was stirred for 20 hours at a bath temperature of 110° C. Then the mixture was filtered through a glass fibre filter, then the filtrate was extracted with 150 mL water. The organic phase was dried on sodium sulphate and evaporated down. In this way the product was obtained in a yield of 87% of theory.